Cas no 1504-56-9 (2-Propen-1-ol,3-(3,4,5-trimethoxyphenyl)-)

2-Propen-1-ol,3-(3,4,5-trimethoxyphenyl)- structure
1504-56-9 structure
Product Name:2-Propen-1-ol,3-(3,4,5-trimethoxyphenyl)-
CAS No:1504-56-9
MF:C12H16O4
MW:224.253044128418
CID:200974
PubChem ID:6436306
Update Time:2025-04-19

2-Propen-1-ol,3-(3,4,5-trimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propen-1-ol,3-(3,4,5-trimethoxyphenyl)-
    • 3-(3,4,5-trimethoxyphenyl)prop-2-en-1-ol
    • 3,4,5-trimethoxycinnamyl alcohol
    • (2E)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-ol
    • 2-Propen-1-o1, 3-(3,4,5-trimethoxyphenyl)-
    • 3',4',5'-Trimethoxycinnamyl alcohol
    • 3-(3,4,5-Trimethoxyphenyl)-2-propen-1-ol
    • PK04_181132
    • 1504-56-9
    • trans-3,4-5-Trimethoxycinnamyl alcohol
    • SCHEMBL4299632
    • CHEBI:86546
    • EN300-1844019
    • SCHEMBL2004805
    • trans-3-(3,4,5-Trimethoxyphenyl)allyl alcohol
    • 30273-62-2
    • 2-Propen-1-ol, 3-(3,4,5-trimethoxyphenyl)-, (2E)-
    • trans-3,4,5-Trimethoxycinnamic alcohol
    • FS-9731
    • (E)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-ol
    • 3,4,5-trimethoxycinnamylalcohol
    • trans-3,4,5-trimethoxyl-cinnamyl alcohol
    • 3,4,5-trimethoxy cinnamyl alcohol
    • AKOS015999177
    • Q27159232
    • NS00045541
    • DTXSID101284458
    • A902468
    • EINECS 216-129-2
    • (e)-3,4,5-trimethoxycinnamic alcohol
    • 2-Propen-1-ol, 3-(3,4,5-trimethoxyphenyl)-
    • AKOS017341547
    • 3-(3,4,5-Trimethoxyphenyl) -2-propen-1-ol
    • DTXSID001294937
    • 3-(3',4',5'-trimethoxyphenyl) prop-2-en-1-ol
    • HZDDMDAKGIRCPP-UHFFFAOYSA-N
    • Inchi: 1S/C12H16O4/c1-14-10-7-9(5-4-6-13)8-11(15-2)12(10)16-3/h4-5,7-8,13H,6H2,1-3H3/b5-4+
    • InChI Key: HZDDMDAKGIRCPP-SNAWJCMRSA-N
    • SMILES: O(C)C1C(=CC(/C=C/CO)=CC=1OC)OC

Computed Properties

  • Exact Mass: 224.10485899g/mol
  • Monoisotopic Mass: 224.10485899g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 47.9Ų

Experimental Properties

  • Density: 1.12

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